Cas no 610757-86-3 (2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate)
610757-86-3 structure
Product Name:2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
CAS No:610757-86-3
MF:C16H17BrO7
MW:401.205984830856
CID:6391784
PubChem ID:1963787
Update Time:2023-12-26
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
- 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
- 3-Benzofurancarboxylic acid, 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-, 2-methoxyethyl ester
- F1190-0203
- AKOS002163536
- SR-01000908388
- SR-01000908388-1
- Z57921618
- 610757-86-3
-
- Inchi: 1S/C16H17BrO7/c1-9-15(16(19)22-5-4-20-2)10-6-13(23-8-14(18)21-3)11(17)7-12(10)24-9/h6-7H,4-5,8H2,1-3H3
- InChI Key: WJBNYHBJMQAIBH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C=1)OC(C)=C2C(=O)OCCOC)OCC(=O)OC
Computed Properties
- Exact Mass: 400.01577g/mol
- Monoisotopic Mass: 400.01577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- Density: 1.450±0.06 g/cm3(Predicted)
- Boiling Point: 443.4±40.0 °C(Predicted)
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1190-0203-2μmol |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-5μmol |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-10μmol |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-20μmol |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-1mg |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-2mg |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-3mg |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-4mg |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-5mg |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1190-0203-10mg |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate |
610757-86-3 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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